Cas no 1260880-65-6 (2-((5-Aminopyrazin-2-yl)amino)ethanol)

• Product Name: 2-((5-Aminopyrazin-2-yl)amino)ethanol
• CAS No: 1260880-65-6
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 1081248
• PubChem ID: 55267132
• Update Time: 2025-07-19

2-((5-Aminopyrazin-2-yl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((5-Aminopyrazin-2-yl)amino)ethanol
• 2-[(5-aminopyrazin-2-yl)amino]ethanol
• 2-((5-aminopyrazin-2-yl)amino)ethan-1-ol
• 2-[(5-Aminopyrazin-2-yl)amino]ethan-1-ol
• 1260880-65-6
• AKOS006312761
• DTXSID20717188
• SCHEMBL5037308

• Inchi： 1S/C6H10N4O/c7-5-3-10-6(4-9-5)8-1-2-11/h3-4,11H,1-2H2,(H2,7,9)(H,8,10)
• InChI Key： FRSAIURMFXYHTQ-UHFFFAOYSA-N
• SMILES： OCCNC1C=NC(=CN=1)N

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-((5-Aminopyrazin-2-yl)amino)ethanol

Introduction to 2-((5-Aminopyrazin-2-yl)amino)ethanol (CAS No. 1260880-65-6)

2-((5-Aminopyrazin-2-yl)amino)ethanol, also known by its CAS number 1260880-65-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a pyrazine ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 2-((5-Aminopyrazin-2-yl)amino)ethanol consists of an ethanol backbone linked to a 5-aminopyrazine moiety. This combination imparts the compound with both hydrophilic and hydrophobic properties, enhancing its solubility and bioavailability. The presence of the amino group and the pyrazine ring also provides multiple functional sites for further chemical modifications, making it an attractive candidate for drug design and development.

In recent years, 2-((5-Aminopyrazin-2-yl)amino)ethanol has gained considerable attention due to its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to interact with various biological targets, such as enzymes, receptors, and signaling pathways.

One of the key areas of research involving 2-((5-Aminopyrazin-2-yl)amino)ethanol is its role in the treatment of inflammatory diseases. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-((5-Aminopyrazin-2-yl)amino)ethanol has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

In the realm of neuroprotection, 2-((5-Aminopyrazin-2-yl)amino)ethanol has been investigated for its ability to protect neurons from oxidative stress and neurodegenerative processes. Research has shown that this compound can scavenge reactive oxygen species (ROS) and inhibit the activation of microglia, which are key mediators of neuroinflammation. These findings suggest that 2-((5-Aminopyrazin-2-yl)amino)ethanol could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-((5-Aminopyrazin-2-yl)amino)ethanol is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 5-amino-pyrazine with ethylene oxide in the presence of a suitable catalyst. This process yields high purity products with good yields, making it suitable for large-scale production.

In addition to its therapeutic applications, 2-((5-Aminopyrazin-2-yl)amino)ethanol is also used as an intermediate in the synthesis of other bioactive compounds. Its versatility as a building block allows chemists to introduce various functional groups and modify its structure to optimize biological activity and pharmacokinetic properties.

The safety profile of 2-((5-Aminopyrazin-2-yl)amino)ethanol is another important aspect to consider. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-((5-Aminopyrazin-2-yl)amino)ethanol (CAS No. 1260880-65-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.